Cas no 1031543-01-7 (1-[6-(4-chlorobenzenesulfonyl)pyridine-3-carbonyl]-4-phenylpiperazine)

• Product Name: 1-[6-(4-chlorobenzenesulfonyl)pyridine-3-carbonyl]-4-phenylpiperazine
• CAS No: 1031543-01-7
• MF: C₂₂H₂₀ClN₃O₃S
• MW: 441.930502891541
• CID: 6076260
• PubChem ID: 46329061
• Update Time: 2025-06-14

1-[6-(4-chlorobenzenesulfonyl)pyridine-3-carbonyl]-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[6-(4-chlorobenzenesulfonyl)pyridine-3-carbonyl]-4-phenylpiperazine
• F3407-4272
• VU0627029-1
• [6-(4-chlorophenyl)sulfonylpyridin-3-yl]-(4-phenylpiperazin-1-yl)methanone
• AKOS001979482
• 1031543-01-7
• (6-((4-chlorophenyl)sulfonyl)pyridin-3-yl)(4-phenylpiperazin-1-yl)methanone

• Inchi： 1S/C22H20ClN3O3S/c23-18-7-9-20(10-8-18)30(28,29)21-11-6-17(16-24-21)22(27)26-14-12-25(13-15-26)19-4-2-1-3-5-19/h1-11,16H,12-15H2
• InChI Key： JYBFQFGSCKBDAZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1=CC=C(C=N1)C(N1CCN(C2C=CC=CC=2)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 441.0913904g/mol
• Monoisotopic Mass: 441.0913904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 79Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-[6-(4-chlorobenzenesulfonyl)pyridine-3-carbonyl]-4-phenylpiperazine

Comprehensive Overview of 1-[6-(4-chlorobenzenesulfonyl)pyridine-3-carbonyl]-4-phenylpiperazine (CAS No. 1031543-01-7)

The compound 1-[6-(4-chlorobenzenesulfonyl)pyridine-3-carbonyl]-4-phenylpiperazine (CAS No. 1031543-01-7) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine-3-carbonyl core linked to a phenylpiperazine moiety via a 4-chlorobenzenesulfonyl bridge, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes and receptors, particularly in the context of neurological and metabolic disorders.

One of the key reasons for the growing attention toward 1-[6-(4-chlorobenzenesulfonyl)pyridine-3-carbonyl]-4-phenylpiperazine is its potential role in modulating G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. GPCRs are critical in cellular signaling and are targeted by approximately 34% of FDA-approved drugs. The compound's sulfonyl and carbonyl functional groups may contribute to its binding affinity, making it a candidate for further investigation in drug design. Recent studies have also highlighted its relevance in central nervous system (CNS) research, where it could influence neurotransmitter systems.

From a synthetic chemistry perspective, the preparation of CAS No. 1031543-01-7 involves multi-step organic reactions, including Suzuki coupling and sulfonylation. These methods are widely discussed in academic and industrial settings, as they align with the demand for sustainable and efficient synthetic routes. The compound's chlorobenzenesulfonyl group, in particular, is a notable feature that enhances its stability and bioavailability, which are critical factors in drug development.

In the context of current trends, 1-[6-(4-chlorobenzenesulfonyl)pyridine-3-carbonyl]-4-phenylpiperazine has been mentioned in discussions about AI-driven drug discovery. With the rise of machine learning in chemistry, researchers are using predictive models to identify novel applications for such compounds. Questions like "How can AI optimize the synthesis of pyridine-3-carbonyl derivatives?" or "What are the potential side effects of phenylpiperazine-based drugs?" are frequently searched, reflecting the intersection of technology and pharmacology.

Another area of interest is the compound's potential in personalized medicine. As the healthcare industry shifts toward tailored treatments, molecules like 1-[6-(4-chlorobenzenesulfonyl)pyridine-3-carbonyl]-4-phenylpiperazine are being evaluated for their specificity in targeting individual genetic profiles. This aligns with the broader trend of precision medicine, a topic that dominates scientific and public discourse.

Environmental and regulatory considerations also play a role in the compound's research trajectory. While CAS No. 1031543-01-7 is not classified as hazardous, its chlorobenzenesulfonyl component necessitates careful handling to ensure compliance with green chemistry principles. Researchers are increasingly focused on minimizing waste and improving atom economy, which adds another layer of relevance to this compound's study.

In summary, 1-[6-(4-chlorobenzenesulfonyl)pyridine-3-carbonyl]-4-phenylpiperazine represents a compelling case study in modern chemical research. Its structural complexity, combined with its potential applications in GPCR modulation, CNS therapeutics, and AI-assisted drug discovery, positions it as a valuable subject for ongoing investigation. As scientific advancements continue, this compound may well emerge as a cornerstone in the next generation of pharmaceutical innovations.